Cas no 1368394-33-5 (2-(2,4-difluorophenyl)ethane-1-thiol)

• Product Name: 2-(2,4-difluorophenyl)ethane-1-thiol
• CAS No: 1368394-33-5
• MF: C₈H₈F₂S
• MW: 174.210927963257
• CID: 6104117
• PubChem ID: 82280487
• Update Time: 2025-06-07

2-(2,4-difluorophenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-difluorophenyl)ethane-1-thiol
• EN300-1828538
• 1368394-33-5

• Inchi： 1S/C8H8F2S/c9-7-2-1-6(3-4-11)8(10)5-7/h1-2,5,11H,3-4H2
• InChI Key： YMAXRLCLFMRXNJ-UHFFFAOYSA-N
• SMILES： SCCC1C=CC(=CC=1F)F

Computed Properties

• Exact Mass: 174.03147775g/mol
• Monoisotopic Mass: 174.03147775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 1Ų

Additional information on 2-(2,4-difluorophenyl)ethane-1-thiol

Introduction to 2-(2,4-difluorophenyl)ethane-1-thiol (CAS No. 1368394-33-5)

2-(2,4-difluorophenyl)ethane-1-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 1368394-33-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiol class, characterized by the presence of a sulfur-hydrogen (–SH) functional group, which makes it a versatile intermediate in synthetic chemistry. The aromatic ring is substituted with two fluorine atoms at the 2 and 4 positions, enhancing its electronic properties and reactivity, which are crucial for its applications in drug design and development.

The structural features of 2-(2,4-difluorophenyl)ethane-1-thiol make it a valuable building block for the synthesis of more complex molecules. The electron-withdrawing nature of the fluorine atoms influences the electronic distribution across the aromatic system, affecting its interaction with biological targets. This compound has been explored in various research avenues, particularly in the development of novel therapeutic agents targeting specific biological pathways.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The introduction of fluorine atoms into aromatic rings can modulate lipophilicity, binding affinity, and resistance to enzymatic degradation, making such compounds attractive for drug discovery. 2-(2,4-difluorophenyl)ethane-1-thiol exemplifies this trend, as its thiol group provides a reactive site for further functionalization while the fluorinated phenyl ring contributes to its overall pharmacological properties.

One of the most compelling aspects of 2-(2,4-difluorophenyl)ethane-1-thiol is its potential application in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed reactions. Thiols are well-known for their ability to act as nucleophiles in organic reactions, facilitating the formation of new bonds that can be exploited in medicinal chemistry. For instance, this compound has been investigated as a precursor for designing inhibitors of cysteine proteases, which are implicated in various diseases, including cancer and inflammation. The fluorine substituents may enhance binding interactions by improving hydrophobic complementarity with protein active sites.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(2,4-difluorophenyl)ethane-1-thiol for their potential biological activity. Molecular modeling studies suggest that the fluorinated phenyl ring can engage in π-stacking interactions with aromatic residues in protein targets, while the thiol group can form disulfide bonds or coordinate with metal ions present in biological systems. These interactions are critical for designing molecules with high selectivity and potency.

The synthesis of 2-(2,4-difluorophenyl)ethane-1-thiol involves multi-step organic transformations that highlight its synthetic utility. Common synthetic routes include halogenation of biphenyl derivatives followed by thiolation using appropriate reagents. The presence of fluorine atoms necessitates careful handling under inert conditions to prevent unwanted side reactions. However, modern synthetic methodologies have improved the efficiency and scalability of producing such compounds, making them more accessible for industrial applications.

In addition to its role as an intermediate in drug synthesis, 2-(2,4-difluorophenyl)ethane-1-thiol has been explored in materials science applications. Fluorinated thiols can exhibit unique surface properties when incorporated into thin films or self-assembled structures, making them useful in nanotechnology and coatings. The ability to tune surface energy and wettability through fluorination opens up possibilities for developing advanced functional materials.

The safety profile of 2-(2,4-difluorophenyl)ethane-1-thiol is another critical consideration in its application. While thiols are generally stable under standard conditions, they can be sensitive to air and moisture, leading to oxidation or decomposition. Proper storage conditions and handling protocols must be followed to ensure chemical integrity. Furthermore, any biological testing must be conducted with appropriate safeguards to assess potential toxicity or allergenicity.

Future research directions for 2-(2,4-difluorophenyl)ethane-1-thiol may focus on expanding its utility in drug discovery through combinatorial chemistry approaches or exploring novel reaction pathways that enhance yield and purity. The integration of machine learning techniques could further accelerate the design and optimization process by predicting optimal modifications based on large datasets of known bioactive compounds.

In conclusion,(CAS No.) 1368394-33-5 represents a promising compound with diverse applications across pharmaceuticals and materials science. Its unique structural features—combining a reactive thiol group with a fluorinated aromatic ring—make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and innovative synthetic strategies,(the compound’s potential is likely to expand), contributing significantly to advancements in medicine and technology.